(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-[1-(9H-fluoren-9-ylmethoxycarbonyl)piperidin-3-yl]prop-2-enoic acid
• InChI: InChI=1S/C23H23NO4/c25-22(26)12-11-16-6-5-13-24(14-16)23(27)28-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-12,16,21H,5-6,13-15H2,(H,25,26)/b12-11+
• InChI Key: VCSQTRGMKMIWTD-VAWYXSNFSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C=CC(=O)O
• Isomeric SMILES: C1CC(CN(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)/C=C/C(=O)O
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol
• CAS No.: 2138820-32-1

Description

(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid, also known as FMPP, is a synthetic compound that has been used in various scientific research applications. FMPP is a derivative of piperidine and is structurally similar to the neurotransmitter acetylcholine. This compound has been studied for its potential role in modulating the activity of certain receptors, including muscarinic and nicotinic receptors. FMPP has also been used in laboratory experiments to study the effects of various drugs on the central nervous system.

Scientific Research Applications

(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid has been used in scientific research applications to investigate the role of muscarinic and nicotinic receptors in the central nervous system. This compound has been used to study the effects of various drugs on the activity of these receptors, as well as to study the biochemical and physiological effects of these drugs. This compound has also been used to study the effects of various drugs on the central nervous system, such as the effects of drugs on memory, learning, and behavior.

Mechanism of Action

(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid is thought to act as an agonist at muscarinic and nicotinic receptors. This means that it binds to these receptors and activates them, resulting in an increased response to a certain stimulus. This compound has also been shown to modulate the activity of certain receptors, including muscarinic and nicotinic receptors, by acting as an allosteric modulator. This means that it binds to the receptor in a way that changes the shape of the receptor, resulting in a different response to a given stimulus.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to modulate the activity of muscarinic and nicotinic receptors, resulting in an increased response to a given stimulus. This compound has also been shown to increase the release of certain neurotransmitters, such as acetylcholine, dopamine, and norepinephrine. This compound has also been shown to affect the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid has several advantages when used in laboratory experiments. This compound is a relatively stable compound, making it easy to store and use in experiments. Additionally, this compound is a relatively safe compound, making it suitable for use in experiments involving animals. However, this compound is not always effective in all experiments, as it can be metabolized by certain enzymes, resulting in a decrease in its efficacy.

Future Directions

There are several potential future directions for research involving (2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid. One potential direction is to further investigate the role of this compound in modulating the activity of muscarinic and nicotinic receptors. Another potential direction is to study the effects of this compound on other receptors, such as serotonin and dopamine receptors. Additionally, further research could be done to investigate the effects of this compound on the activity of certain enzymes, such as acetylcholinesterase. Finally, further research could be done to investigate the effects of this compound on the central nervous system, such as its effects on memory, learning, and behavior.

Synthesis Methods

(2E)-3-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidin-3-yl)prop-2-enoic acid is synthesized using a two-step process. The first step involves the reaction of piperidine with 9-fluorenylmethyl chloroformate. This reaction yields a product known as 9-fluorenylmethyl piperidine. This intermediate is then reacted with acetic anhydride to produce the final product, this compound.